Cas no 1700533-56-7 (a-(N-Fmoc-N-methylamino)cyclopentaneacetic acid)
a-(N-Fmoc-N-methylamino)cyclopentaneacetic acid Chemical and Physical Properties
Names and Identifiers
-
- a-(N-Fmoc-N-methylamino)cyclopentaneacetic acid
- 2-cyclopentyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)acetic acid
- Cyclopentaneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]-
-
- Inchi: 1S/C23H25NO4/c1-24(21(22(25)26)15-8-2-3-9-15)23(27)28-14-20-18-12-6-4-10-16(18)17-11-5-7-13-19(17)20/h4-7,10-13,15,20-21H,2-3,8-9,14H2,1H3,(H,25,26)
- InChI Key: WOAPUHMPKSQFJV-UHFFFAOYSA-N
- SMILES: C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)N(C)C(C1CCCC1)C(=O)O
a-(N-Fmoc-N-methylamino)cyclopentaneacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM455316-250mg |
a-(N-Fmoc-N-methylamino)cyclopentaneacetic acid |
1700533-56-7 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM455316-500mg |
a-(N-Fmoc-N-methylamino)cyclopentaneacetic acid |
1700533-56-7 | 95%+ | 500mg |
$*** | 2023-03-30 | |
| Chemenu | CM455316-1g |
a-(N-Fmoc-N-methylamino)cyclopentaneacetic acid |
1700533-56-7 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Aaron | AR01JNKG-250mg |
a-(N-Fmoc-N-methylamino)cyclopentaneacetic acid |
1700533-56-7 | 97% | 250mg |
$163.00 | 2025-02-11 | |
| Aaron | AR01JNKG-500mg |
a-(N-Fmoc-N-methylamino)cyclopentaneacetic acid |
1700533-56-7 | 97% | 500mg |
$240.00 | 2025-02-11 | |
| Aaron | AR01JNKG-1g |
a-(N-Fmoc-N-methylamino)cyclopentaneacetic acid |
1700533-56-7 | 97% | 1g |
$353.00 | 2025-02-11 | |
| 1PlusChem | 1P01JNC4-250mg |
a-(N-Fmoc-N-methylamino)cyclopentaneacetic acid |
1700533-56-7 | 97% | 250mg |
$149.00 | 2024-06-19 | |
| 1PlusChem | 1P01JNC4-500mg |
a-(N-Fmoc-N-methylamino)cyclopentaneacetic acid |
1700533-56-7 | 97% | 500mg |
$213.00 | 2024-06-19 | |
| 1PlusChem | 1P01JNC4-1g |
a-(N-Fmoc-N-methylamino)cyclopentaneacetic acid |
1700533-56-7 | 97% | 1g |
$306.00 | 2024-06-19 |
a-(N-Fmoc-N-methylamino)cyclopentaneacetic acid Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on a-(N-Fmoc-N-methylamino)cyclopentaneacetic acid
A-(N-Fmoc-N-methylamino)cyclopentaneacetic Acid: A Key Compound in Modern Biomedical Research
A-(N-Fmoc-N-methylamino)cyclopentaneacetic acid represents a significant advancement in the field of biomedical chemistry, offering unique structural properties that make it a versatile tool for drug development and targeted therapy. With the CAS number 1700533-56-7, this compound has garnered attention for its potential applications in synthetic biology, pharmaceutical innovation, and molecular imaging. Recent studies have highlighted its role in enhancing the efficacy of therapeutic agents through precise molecular design.
The structural complexity of A-(N-Fmoc-N-methylamino)cyclopentaneacetic acid lies in its N-Fmoc (N-Fmoc-protected) and N-methylamino functional groups, which provide both steric and electronic stability. This functional group combination is critical for modulating the compound's reactivity and solubility, making it suitable for pharmaceutical applications. Researchers have emphasized the importance of synthetic accessibility in optimizing its use for drug discovery pipelines.
Recent breakthroughs in biomedical research have demonstrated the utility of A-(N-Fmoc-N-methylamino)cyclopentaneacetic acid in targeted drug delivery systems. For instance, a 2023 study published in Advanced Drug Delivery Reviews highlighted its role in designing peptide-based therapeutics with enhanced bioavailability. The amino acid backbone of this compound allows for the incorporation of functional moieties that improve drug-target interactions.
One of the most promising applications of A-(N-Fmoc-N-methylamino)cyclop- pentaneacetic acid is in biomolecular imaging. Its fluorescent labeling potential has been explored in in vivo studies to track molecular pathways in real-time. A 2024 paper in Journal of Biological Chemistry showcased how this compound can be conjugated with fluorescent dyes to create high-resolution imaging probes for cellular processes.
The synthetic pathway of A-(N-Fmoc-N-methylamino)cyclopentaneacetic acid involves multi-step organic synthesis techniques, including coupling reactions and protecting group strategies. These methods are crucial for achieving the desired stereochemistry and functional group compatibility. Advances in asymmetric synthesis have further refined its production, enabling high-purity batches for preclinical studies.
Moreover, A-(N-Fmoc-N-methylamino)cyclopentaneacetic acid has shown potential in gene therapy applications. Its ability to form stable complexes with nucleic acids makes it a candidate for CRISPR-based therapies. A 2023 review in Science Translational Medicine discussed how this compound can enhance the delivery of gene editing tools to specific cellular targets, reducing off-target effects.
The pharmacokinetic profile of this compound is another area of active research. Studies have focused on its metabolic stability and toxicological safety, which are essential for clinical translation. A 2024 preclinical trial demonstrated its low toxicity in in vivo models, supporting its viability for therapeutic use.
Additionally, A-(N-Fmoc-N-methylamino)cyclopentaneacetic acid is being explored for its role in antimicrobial therapies. Its hydrophobic nature allows it to penetrate bacterial membranes, making it a potential candidate for antibacterial agents. Researchers are investigating its synergistic effects with existing antibiotics to combat multidrug-resistant pathogens.
Collaborative efforts between pharmaceutical companies and academic institutions are driving the development of A-(N-Fmoc-N-methylamino)cyclopentaneacetic acid for clinical applications. These partnerships focus on drug formulation and clinical trial design, ensuring that the compound meets the stringent requirements for regulatory approval.
As the field of biomedical chemistry continues to evolve, A-(N-Fmoc-N-methylamino)cyclopentaneacetic acid is emerging as a critical component in the development of next-generation therapeutics. Its unique chemical properties and functional versatility position it as a valuable asset for innovative drug development and precision medicine.
1700533-56-7 (a-(N-Fmoc-N-methylamino)cyclopentaneacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)